Cas no 1131614-87-3 (4-(4-Ethylpiperazin-1-yl)-3-iodobenzoic acid)

4-(4-Ethylpiperazin-1-yl)-3-iodobenzoic acid structure
1131614-87-3 structure
Product Name:4-(4-Ethylpiperazin-1-yl)-3-iodobenzoic acid
CAS No:1131614-87-3
MF:C13H17IN2O2
MW:360.190755605698
CID:1030581
PubChem ID:44828862
Update Time:2025-04-20

4-(4-Ethylpiperazin-1-yl)-3-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(4-Ethylpiperazin-1-yl)-3-iodobenzoic acid
    • 4-(4-ethyl-1-piperazinyl)-3-iodobenzoic acid
    • A802929
    • AK133783
    • CTK8E2179
    • FT-0653639
    • KB-145183
    • DTXSID50660951
    • AKOS015843342
    • 1131614-87-3
    • DB-060447
    • Inchi: 1S/C13H17IN2O2/c1-2-15-5-7-16(8-6-15)12-4-3-10(13(17)18)9-11(12)14/h3-4,9H,2,5-8H2,1H3,(H,17,18)
    • InChI Key: LXNSCAPSLWHBFZ-UHFFFAOYSA-N
    • SMILES: IC1C=C(C(=O)O)C=CC=1N1CCN(CC)CC1

Computed Properties

  • Exact Mass: 360.033
  • Monoisotopic Mass: 360.033
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8A^2
  • XLogP3: 0.1
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